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Compound of Interest

Compound Name: BRD7586

Cat. No.: B11935284

Audience: Researchers, scientists, and drug development professionals.
Introduction

BRD7586 is a potent and selective inhibitor of Streptococcus pyogenes Cas9 (SpCas9).[1][2] It
has been shown to engage SpCas9 within cellular environments, thereby enhancing the
specificity of CRISPR-Cas9 genome editing by reducing off-target effects.[1][2] Accurate and
consistent preparation of BRD7586 stock solutions is critical for reproducible experimental
results in studies investigating its activity. This document provides a detailed protocol for the
preparation, storage, and handling of BRD7586 stock solutions for research purposes.

Quantitative Data Summary

For ease of reference and calculation, the key quantitative data for BRD7586 are summarized
in the table below.
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Property Value Source
Molecular Weight 407.89 g/mol [1]

CAS Number 895460-70-5

Solubility (DMSO) =10 mg/mL (24.52 mM)

Appearance Solid N/A

-20°C for 1 month; -80°C for 6

Storage of Stock Solution
months

Experimental Protocol: Preparation of a 10 mM
BRD7586 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of BRD7586 in dimethyl
sulfoxide (DMSO).

Materials:

BRD7586 solid compound

o Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

« Sterile microcentrifuge tubes or cryovials

» Pipettes and sterile filter tips

o Vortex mixer

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves
Procedure:

» Pre-weighing Preparations:
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o Before handling the compound, ensure you are wearing appropriate PPE.

o Allow the vial of BRD7586 to equilibrate to room temperature before opening to prevent
condensation of moisture.

o Place a sterile microcentrifuge tube on the analytical balance and tare the weight.

» Weighing BRD7586:

o Carefully weigh out the desired amount of BRD7586 solid into the tared microcentrifuge
tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.079 mg of
BRD7586.

» Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
= 0.001 L x 0.010 mol/L x 407.89 g/mol = 0.004079 g = 4.079 mg
e Dissolving the Compound:

o Add the calculated volume of DMSO to the microcentrifuge tube containing the weighed
BRD7586. For the example above, add 1 mL of DMSO.

o Securely cap the tube.

o Vortex the solution until the solid is completely dissolved. Gentle warming (e.g., in a 37°C
water bath) and/or sonication can be used to aid dissolution if precipitation is observed.

 Aliquoting and Storage:

o Once the BRD7586 is fully dissolved, it is recommended to aliquot the stock solution into
smaller, single-use volumes in sterile cryovials. This prevents repeated freeze-thaw cycles
which can degrade the compound.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o For short-term storage, the stock solution can be kept at -20°C for up to one month.
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o For long-term storage, store the aliquots at -80°C for up to six months.
Safety Precautions:
 BRD7586 is for research use only.

o Handle the compound and resulting solution in a well-ventilated area, preferably a chemical
fume hood.

o Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.
e Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.
e Dispose of waste according to institutional and local regulations.

Visualizations

Workflow for BRD7586 Stock Solution Preparation
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Caption: A workflow diagram illustrating the key steps for preparing a BRD7586 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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